2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione
• InChI: InChI=1S/C15H18N2O2/c1-15(2)7-13(18)12(14(19)8-15)9-17-11-5-3-10(16)4-6-11/h3-6,9,17H,7-8,16H2,1-2H3
• InChI Key: JVVAOQXZJIIDSY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C(=CNC2=CC=C(C=C2)N)C(=O)C1)C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

The compound identified as “2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione” is a chemical substance registered in the PubChem database. This compound is utilized in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione would likely involve large-scale chemical reactors and stringent quality control measures to ensure the purity and consistency of the final product. The exact methods and conditions used in industrial settings are proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

The specific reagents and conditions used in these reactions depend on the desired outcome. For example:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce a more oxidized form of the compound, while reduction may produce a more reduced form.

Scientific Research Applications

2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione has various applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: It is used in biochemical assays and as a probe in molecular biology studies.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism by which 2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione exerts its effects involves interactions with specific molecular targets and pathways. These interactions can modulate biological processes and lead to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-[(4-aminoanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione include other organic molecules with comparable structures and properties. Examples include:

CID 2244: Aspirin, known for its analgesic and anti-inflammatory properties.

CID 5161: Salicylsalicylic acid, used in the synthesis of pharmaceuticals.

CID 3715: Indomethacin, a nonsteroidal anti-inflammatory drug.

CID 1548887: Sulindac, another nonsteroidal anti-inflammatory drug.

Uniqueness

This compound is unique due to its specific chemical structure and properties, which differentiate it from other similar compounds. Its unique reactivity and applications make it valuable in various scientific and industrial contexts.